Description

M410 is a vascular disrupting agent, which showed potent cytotoxic activity toward proliferating tumor cells and exhibited a similar cytotoxicity against multi-drug resistant (MDR) tumor cells. This compound inhibited bovine brain tubulin polymerization in a way similar to that of colchicine. In proliferating human umbilical vein endothelial cells (HUVECs), 20 nM of this compound induced cellular tubulin depolymerization within 4 h, which led to M phase arrest. This compound is a potent microtubule inhibitor that is cytotoxic, angiogenesis inhibiting and vascular targeting.

Scientific Research Applications

Environmental Applications of Silica-Based Mesoporous Materials

Functionalized silica-based mesoporous molecular sieves, including the M41S family, are used in various scientific applications due to their unique textural and structural features. They are particularly effective in environmental approaches, such as adsorption, separation of target molecules, and environmental remediation, aiming to minimize environmental impacts and promote a sustainable footprint in material synthesis and application processes (Costa et al., 2021).

Mesoporous Molecular Sieves in Material Synthesis

The M41S family, including MCM-41, is characterized by a hexagonal arrangement of uniform mesopores, which can be engineered for various dimensions. This versatility makes them suitable for numerous applications, including catalysis and adsorption. Their synthesis involves a templating mechanism where surfactant liquid crystal structures serve as templates, linking the structure and pore dimensions to the properties of the surfactant (Beck et al., 1992).

Microbial Fuel Cells and Technology

Microbial fuel cell (MFC) research is an evolving field that intersects various scientific disciplines. MFC construction and analysis require knowledge from microbiology, electrochemistry, materials, and environmental engineering. This interdisciplinary approach is necessary for understanding and improving MFC systems (Logan et al., 2006).

Microscopy Methods for Porous Materials

Modern microscopy methods, vital in the study of porous inorganic materials, have been significantly influenced by the synthesis of M41S materials. These methods, like electron crystallography and electron tomography, provide insights into the structure and behavior of these complex materials (Anderson et al., 2004).

Water Treatment Processes Using Mesoporous Materials

M41S materials are used in water treatment processes as alternative adsorbents and potential catalysts. Their high surface areas and uniform pore dimensions make them effective in adsorbing contaminants like cyanuric acid and p-chlorophenol (Cooper & Burch, 1999).

Pore Size Effect in M41S Materials

The pore size in M41S materials like MCM-41 significantly affects adsorbate condensation and hysteresis. Understanding this effect is crucial for optimizing their application in various scientific fields (Llewellyn et al., 1994).
